Cas no 889660-65-5 (3-Bromo-8-methylquinolin-6-ol)

• Product Name: 3-Bromo-8-methylquinolin-6-ol
• CAS No: 889660-65-5
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1095453
• PubChem ID: 57417931
• Update Time: 2025-05-20

3-Bromo-8-methylquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-methylquinolin-6-ol
• AKOS022190132
• SB69537
• CS-0343251
• SCHEMBL534655
• FUUJWAFBLPHKIZ-UHFFFAOYSA-N
• 3-bromo-6-hydroxy-8-methylquinoline
• 889660-65-5
• 3-bromo-8-methyl-6-hydroxyquinoline
• DB-099158

• Inchi： 1S/C10H8BrNO/c1-6-2-9(13)4-7-3-8(11)5-12-10(6)7/h2-5,13H,1H3
• InChI Key： FUUJWAFBLPHKIZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C)=CC(=CC2=C1)O

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 3-Bromo-8-methylquinolin-6-ol

Introduction to 3-Bromo-8-methylquinolin-6-ol (CAS No. 889660-65-5)

3-Bromo-8-methylquinolin-6-ol, identified by its Chemical Abstracts Service (CAS) number 889660-65-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule belongs to the quinoline family, a class of nitrogen-containing organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of 3-Bromo-8-methylquinolin-6-ol consists of a quinoline core substituted with a bromine atom at the 3-position and a methyl group at the 8-position, along with a hydroxyl group at the 6-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The presence of the bromine atom in 3-Bromo-8-methylquinolin-6-ol enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of novel bioactive compounds.

One of the most compelling aspects of 3-Bromo-8-methylquinolin-6-ol is its potential in drug development. The quinoline scaffold is well-documented for its ability to interact with biological targets such as enzymes and receptors, making it an ideal platform for designing molecules with therapeutic efficacy. For instance, recent studies have highlighted the role of quinoline derivatives in inhibiting kinases and other enzymes involved in cancer progression. The bromine substituent further enhances the compound's versatility, enabling the introduction of additional functional groups that can fine-tune its biological activity.

Moreover, the hydroxyl group at the 6-position of 3-Bromo-8-methylquinolin-6-ol provides a site for hydrogen bonding interactions, which can be crucial for binding affinity and selectivity in drug design. This feature has been exploited in the development of molecules targeting protein-protein interactions, a common mechanism underlying various diseases.

The synthesis of 3-Bromo-8-methylquinolin-6-ol typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination of an appropriately substituted quinoline derivative followed by methylation and hydroxylation. These synthetic routes highlight the compound's accessibility and suitability for large-scale production, which is essential for both preclinical and clinical studies.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 3-Bromo-8-methylquinolin-6-ol. Molecular modeling techniques have been employed to predict its binding modes with biological targets, providing insights into its potential pharmacological effects. These computational studies complement experimental efforts by offering rapid and cost-effective screening of drug-like properties.

In conclusion, 3-Bromo-8-methylquinolin-6-ol (CAS No. 889660-65-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthetic chemistry and its suitability for further derivatization make it a valuable tool for drug discovery. As research continues to uncover new applications for quinoline derivatives, compounds like 3-Bromo-8-methylquinolin-6-ol are poised to play a pivotal role in developing innovative therapies.